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Compound of Interest

Compound Name: Niclosamide piperazine

Cat. No.: B1587394

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of niclosamide piperazine, a salt form of
the well-known anthelmintic drug niclosamide. This document covers its chemical identity,
synthesis, mechanism of action, and relevant experimental protocols, designed to support
research and development efforts.

Core Chemical and Physical Data

Niclosamide piperazine is the salt formed between the acidic salicylanilide, niclosamide, and
the basic diamine, piperazine. This salt formation is intended to improve the solubility and
bioavailability of the parent drug.

CAS Number: The primary Chemical Abstracts Service (CAS) number for the 1:1 niclosamide
piperazine salt is 34892-17-6.[1][2][3][4][5][6][7] An alternative CAS number, 36466-48-5, is
also frequently cited in literature and supplier databases.[8][9] It is advisable for researchers to
cross-reference both numbers when sourcing this compound. A 2:1 salt of niclosamide to
piperazine has also been reported under CAS number 34892-17-6 with a molecular formula of
C30H26CI4AN608.[6]

Chemical Structure:

Caption: Chemical structure of the 1:1 salt between niclosamide and piperazine.
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Physico-chemical and Computed Properties:

The following table summarizes key quantitative data for niclosamide piperazine (1:1 salt).

Property Value Source(s)
Molecular Formula C17H18CI2N404 [LI21[7181L0][12][12]
Molecular Weight ~413.26 g/mol [2][4][10][11]
Appearance Yellow crystalline powder [1]
] ] 425.5 °C (decomposition may
Melting Point [1]
occur)
Boiling Point 424.5 °C at 760 mmHg [21[3][11]
Flash Point 210.5°C [2][3][11]
Vapor Pressure 8.35 x 108 mmHg at 25 °C [2][11]
Water Solubility Almost insoluble [1]
Slightly soluble in DMSO and
Solubility Methanol; Soluble in NaOH [1][4][10]
solution
LogP 4.29 [3]
Hydrogen Bond Donor Count 4 [10]
Hydrogen Bond Acceptor
yerod P 6 [10]
Count
Rotatable Bond Count 2 [10]
Piperazine pKa pKal: 5.35, pKa2: 9.73 [13]

Experimental Protocols

This section details methodologies for the synthesis of niclosamide piperazine and key

biological assays to evaluate its activity.
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Synthesis of Niclosamide Piperazine Salt

A straightforward and high-yield synthesis can be achieved via a one-step salt formation
reaction. The following protocol is adapted from patent literature, which reports yields
exceeding 97% and purity greater than 98%.
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Combine Niclosamide and Piperazine
(Molar Ratio 1:0.5-0.8)
in Methanol or Ethanol

Reflux the Mixture
(2-3 hours)

Cool to Room Temperature
to Precipitate Solid

Suction Filtration

Wash Filter Cake
(Methanol, then Water)

Dry at 100-120 °C

_

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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